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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of carbosulfan as a

systemic insecticide in maize (Zea mays L.). The information compiled is intended for research

and developmental purposes and details the mode of action, metabolism, application protocols,

efficacy, and residue analysis of carbosulfan and its primary metabolites.

Introduction
Carbosulfan is a broad-spectrum carbamate insecticide used to control a variety of insect

pests in maize. It exhibits systemic, contact, and stomach action, making it effective against

both surface-feeding and internal pests.[1][2] As a pro-insecticide, carbosulfan is metabolized

within the plant and the target insect into its more toxic metabolite, carbofuran.[1][3] This

systemic activity allows for the protection of new plant growth from pest infestations.[2]

Mode of Action
Carbosulfan's primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE) in the nervous system of insects.[4] Acetylcholinesterase is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft. By inhibiting AChE,

carbosulfan causes an accumulation of acetylcholine, leading to continuous nerve stimulation,

paralysis, and ultimately, the death of the insect.[1]
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Caption: Inhibition of acetylcholinesterase by carbosulfan's active metabolite, carbofuran.

Metabolism and Systemic Activity in Maize
Carbosulfan applied to the soil or as a seed treatment is absorbed by the maize roots,

primarily through a passive, apoplastic pathway.[5] Once absorbed, it undergoes metabolic

transformation.

Metabolic Pathway in Maize:

Hydrolysis: The initial and primary metabolic step is the cleavage of the N-S bond, converting

carbosulfan into carbofuran and dibutylamine.[3]

Oxidation: Carbofuran is further metabolized through oxidation to form 3-hydroxycarbofuran

and 3-ketocarbofuran.[3][6]
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The parent carbosulfan molecule has limited upward translocation and tends to accumulate in

the roots.[5] However, its metabolite, carbofuran, is more water-soluble and can be

translocated upwards to the shoots and leaves, providing systemic protection against pests

feeding on these parts of the plant.[5] The metabolite 3-hydroxycarbofuran is also found in the

shoots and leaves.[5]

Diagram: Metabolism and Translocation of Carbosulfan
in Maize
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Caption: Uptake, metabolism, and translocation of carbosulfan in maize.
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Table 1: Application Rates of Carbosulfan Formulations
in Maize

Formulation
Application
Method

Target Pests
Application
Rate

Reference(s)

Marshal® 25ST

(250 g/kg)
Seed Treatment

Seedling

maggot, Corn

borer

20-25 g per kg of

corn seeds
[7]

5G / 10G

(Granules)

Soil Application

(in-furrow)

Corn rootworm,

Nematodes

0.5 - 1.5 kg

a.i./ha
[3]

25% EC

(Emulsifiable

Concentrate)

Foliar Spray
Aphids, Thrips,

Leafhoppers
750-1200 ml/ha [2]

200SC

(Suspension

Concentrate)

Foliar Spray Fall Armyworm 133-200 ml/ha [8]

Note: Application rates may vary based on pest pressure, environmental conditions, and local

regulations. Always refer to the product label for specific instructions.

Table 2: Efficacy of Carbosulfan and its Metabolite
Carbofuran Against Key Maize Pests

Pest
Active
Ingredient

Application
Rate

Efficacy (%
Mortality or
Damage
Reduction)

Reference(s)

Fall Armyworm

(Spodoptera

frugiperda)

Carbofuran Not specified
58% mortality

after 10 days
[9]

Asian Corn Borer

(Ostrinia

furnacalis)

Carbosulfan Seed Treatment
Effective control

(qualitative)
[10]
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Note: Quantitative efficacy data for carbosulfan against specific maize pests is limited in the

reviewed literature. The data for fall armyworm pertains to the metabolite carbofuran.

Table 3: Residue Levels of Carbosulfan and its
Metabolites in Maize (from Supervised Trials)

Applicati
on
Method

Plant Part
PHI
(Days)

Carbosulf
an
(mg/kg)

Carbofur
an
(mg/kg)

3-
hydroxyc
arbofuran
(mg/kg)

Referenc
e(s)

Seed

Treatment
Grain Harvest

<0.01 -

<0.05

<0.01 -

<0.05

Not

Reported
[1]

Soil

Application

(Granules)

Grain Harvest <0.05 <0.05 <0.05 [3]

Foliar

Spray
Forage 28

Not

Reported
0.1 - 2.2

Not

Reported
[6]

Foliar

Spray
Grain 30 <0.02 <0.02 <0.02 [11]

PHI: Pre-Harvest Interval

Experimental Protocols
Protocol 1: Laboratory Seed Treatment of Maize for
Research Purposes
Objective: To apply a precise dose of carbosulfan to a small batch of maize seeds for

germination, seedling vigor, or early-stage efficacy studies.

Materials:

Maize seeds

Carbosulfan formulation (e.g., wettable powder - WP, or a liquid formulation - FS)
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Distilled water

Adherent/sticker/polymer (optional, but recommended for WP formulations)

Laboratory balance (accurate to 0.001 g)

Beakers or flasks

Magnetic stirrer and stir bar

Pipettes or graduated cylinders

Rotary seed treater or a sealable container (e.g., plastic bag or jar)

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Calculate the required amount of carbosulfan: Based on the desired application rate (e.g., g

a.i./kg seed), calculate the amount of the formulated product needed for your batch of seeds.

Prepare the treatment slurry:

For liquid formulations (FS): Dilute the required amount of the product with a small amount

of distilled water if necessary to achieve a suitable volume for even coating.

For wettable powders (WP): Create a slurry by mixing the calculated amount of powder

with a small volume of distilled water. Add an adherent if desired. Mix thoroughly using a

magnetic stirrer until a homogenous suspension is formed.

Seed Coating:

Weigh the desired amount of maize seeds and place them in the coating container.

Slowly add the prepared slurry to the seeds while continuously mixing or rotating the

container to ensure even coverage.

For a rotary treater, follow the manufacturer's instructions.
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For a sealable container, shake and tumble the seeds until they are uniformly coated.

Drying:

Spread the treated seeds in a thin layer on a tray or paper in a well-ventilated area (fume

hood recommended) and allow them to air dry completely.

Avoid direct sunlight or high heat, which could affect seed viability or degrade the active

ingredient.

Storage: Once completely dry, store the treated seeds in labeled bags in a cool, dry, and

dark place until planting.

Protocol 2: Foliar Application of Carbosulfan in Small-
Plot Maize Field Trials
Objective: To apply carbosulfan as a foliar spray to experimental maize plots to evaluate its

efficacy against foliar pests or to conduct residue studies.

Materials:

Carbosulfan emulsifiable concentrate (EC) or suspension concentrate (SC) formulation

Water (from a source suitable for pesticide application)

Backpack sprayer with a calibrated nozzle

Graduated cylinders and measuring cups

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, eye protection,

respirator

Plot markers and tape measure

Procedure:

Plot Demarcation: Clearly mark the boundaries of the experimental and control plots.
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Sprayer Calibration: Calibrate the backpack sprayer to determine the spray volume per unit

area (e.g., L/ha). This is a critical step to ensure accurate application rates.

Calculation of Spray Solution:

Based on the desired application rate (e.g., ml/ha) and the calibrated spray volume,

calculate the amount of carbosulfan formulation needed for each plot.

Calculate the total volume of water required for each plot.

Preparation of Spray Solution:

Fill the sprayer tank with half the required volume of water.

Add the measured amount of carbosulfan formulation to the tank.

Agitate the mixture thoroughly.

Add the remaining volume of water and continue to agitate to ensure a homogenous

mixture.

Application:

Apply the spray solution evenly to the foliage of the maize plants within the designated

plot.

Maintain a constant walking speed and sprayer pressure to ensure uniform coverage.

Avoid spraying during windy conditions to prevent drift to adjacent plots.

Decontamination: Thoroughly clean the sprayer equipment after use according to standard

procedures for pesticide handling.

Protocol 3: Extraction and Analysis of Carbosulfan and
Metabolites from Maize Tissues
Objective: To quantify the residues of carbosulfan, carbofuran, and 3-hydroxycarbofuran in

maize plant samples (leaves, stalk, grain, roots).
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Materials:

Homogenizer (e.g., blender, tissue lyser)

Centrifuge and centrifuge tubes

Solid-Phase Extraction (SPE) cartridges (e.g., Florisil or aminopropyl)

Solvents: Acetonitrile, Dichloromethane, Hexane, Isopropanol (all HPLC or pesticide residue

grade)

Sodium chloride (NaCl) and anhydrous magnesium sulfate (MgSO₄) for QuEChERS method

Rotary evaporator

Vortex mixer

Analytical standards of carbosulfan, carbofuran, and 3-hydroxycarbofuran

HPLC or GC system with a suitable detector (e.g., MS/MS, NPD, or post-column

derivatization with fluorescence)

Personal Protective Equipment (PPE)

Procedure (based on a generic QuEChERS approach):

Sample Preparation:

Chop and homogenize a representative sample of the maize tissue.

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Extraction:

Add 10 mL of acetonitrile to the tube.

Shake vigorously for 1 minute.

Add the QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl).
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Shake vigorously for 1 minute and then centrifuge at >3000 rpm for 5 minutes.

Cleanup (Dispersive SPE):

Take an aliquot of the supernatant (acetonitrile layer).

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSO₄).

Vortex for 30 seconds and centrifuge for 5 minutes.

Final Preparation and Analysis:

Take an aliquot of the cleaned extract and evaporate it to near dryness under a gentle

stream of nitrogen.

Reconstitute the residue in a suitable solvent for injection into the HPLC or GC system.

Analyze the sample using a validated chromatographic method with appropriate standards

for quantification.

Diagram: General Workflow for Carbosulfan Residue
Analysis in Maize
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Caption: Workflow for the analysis of carbosulfan residues in maize.

Conclusion
Carbosulfan is an effective systemic insecticide for the control of key pests in maize. Its utility

in research and development requires a thorough understanding of its mode of action,

metabolic fate within the plant, and appropriate methodologies for application and analysis. The

protocols and data presented here provide a foundation for researchers to design and execute
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robust experiments to further investigate the properties and applications of carbosulfan in

maize protection. It is imperative that all work with carbosulfan is conducted with strict

adherence to safety protocols and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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